Cas no 1261857-58-2 (3-Chloromethyl-4-fluoro-4'-(trifluoromethyl)biphenyl)

• Product Name: 3-Chloromethyl-4-fluoro-4'-(trifluoromethyl)biphenyl
• CAS No: 1261857-58-2
• MF: C₁₄H₉ClF₄
• MW: 288.667876958847
• CID: 4999288
• Update Time: 2025-05-27

3-Chloromethyl-4-fluoro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-4-fluoro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H9ClF4/c15-8-11-7-10(3-6-13(11)16)9-1-4-12(5-2-9)14(17,18)19/h1-7H,8H2
• InChI Key： HJTYLEQOOUQTTC-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CC(=C1)C1C=CC(C(F)(F)F)=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 3-Chloromethyl-4-fluoro-4'-(trifluoromethyl)biphenyl

Research Brief on 3-Chloromethyl-4-fluoro-4'-(trifluoromethyl)biphenyl (CAS: 1261857-58-2) in Chemical Biology and Pharmaceutical Applications

The compound 3-Chloromethyl-4-fluoro-4'-(trifluoromethyl)biphenyl (CAS: 1261857-58-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique trifluoromethyl and chloromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of research involving this compound is its role in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases are pivotal in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The structural features of 3-Chloromethyl-4-fluoro-4'-(trifluoromethyl)biphenyl, such as the electron-withdrawing trifluoromethyl group, enhance its binding affinity to kinase active sites, making it a valuable scaffold for inhibitor design.

Recent publications highlight the compound's application in the development of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. EGFR is a well-known oncogenic driver in several cancers, and inhibitors targeting this receptor have shown clinical success. Researchers have utilized 3-Chloromethyl-4-fluoro-4'-(trifluoromethyl)biphenyl as a building block to synthesize derivatives with improved potency and selectivity. Preliminary in vitro studies demonstrate that these derivatives exhibit nanomolar inhibitory activity against EGFR mutants, suggesting potential for further preclinical development.

In addition to its role in kinase inhibitor design, this compound has also been investigated for its utility in agrochemical applications. The trifluoromethyl group, known for its lipophilicity and metabolic stability, is a common feature in agrochemicals. Recent patents disclose the use of 3-Chloromethyl-4-fluoro-4'-(trifluoromethyl)biphenyl in the synthesis of herbicides and fungicides, highlighting its versatility beyond pharmaceutical applications.

From a synthetic chemistry perspective, advancements in the efficient preparation of this compound have been reported. Novel catalytic methods, including palladium-catalyzed cross-coupling reactions, have been employed to streamline its production. These methods not only improve yield but also reduce the environmental impact associated with traditional synthetic routes, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this scaffold. Issues such as metabolic stability and oral bioavailability are areas of active research. Recent studies have employed structure-activity relationship (SAR) analyses to identify modifications that enhance drug-like properties while maintaining target affinity.

In conclusion, 3-Chloromethyl-4-fluoro-4'-(trifluoromethyl)biphenyl (CAS: 1261857-58-2) represents a versatile and valuable intermediate in both pharmaceutical and agrochemical research. Its unique structural features enable the development of potent kinase inhibitors and other bioactive molecules, while recent synthetic advancements promise more sustainable production methods. Ongoing research aims to address remaining challenges, paving the way for its broader application in drug discovery and development.